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Compound of Interest

Compound Name: Onono

Cat. No.: B1236737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

Tirabrutinib (also known as ONO/GS-4059), a potent and selective second-generation Bruton's

tyrosine kinase (BTK) inhibitor. Tirabrutinib covalently binds to BTK, preventing B-cell receptor

signaling and subsequent B-cell development and proliferation.[1][2] These protocols are

intended to guide researchers in various in vitro and in vivo assays.

Chemical Properties
A summary of the key chemical properties of Tirabrutinib is presented in the table below.
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Property Value Reference

IUPAC Name

(R)-6-amino-9-(1-(but-2-

ynoyl)pyrrolidin-3-yl)-7-(4-

phenoxyphenyl)-7,9-dihydro-

8H-purin-8-one

[1]

Synonyms
ONO-4059, GS-4059, ONO-

WG-307
[3]

CAS Number 1351636-18-4 (free base) [1][3]

Molecular Formula C25H22N6O3 [1]

Molecular Weight 454.49 g/mol [1]

Purity >98% [1]

Appearance Crystalline solid

Solubility Data
Tirabrutinib exhibits varying solubility depending on the solvent. It is highly soluble in dimethyl

sulfoxide (DMSO) and has limited solubility in ethanol and water.[4] For in vivo applications,

specific formulations are required to achieve desired concentrations.
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Solvent Solubility Reference

DMSO > 100 mg/mL [1]

Ethanol ~1 mg/mL [4]

Water Essentially insoluble [4]

In vivo Formulation 1

≥ 2.5 mg/mL in 10% DMSO,

40% PEG300, 5% Tween-80,

45% Saline

[1]

In vivo Formulation 2

≥ 2.5 mg/mL in 10% DMSO,

90% (20% SBE-β-CD in

saline)

[1]

In vivo Formulation 3
≥ 2.5 mg/mL in 10% DMSO,

90% Corn Oil
[1]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tirabrutinib in DMSO,

suitable for most in vitro assays.

Materials:

Tirabrutinib (free base, MW: 454.49 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.ushelf.com/tirabrutinib-ono-4059-gs-4059-cas-1351636-18-4-btk-inhibitor/
https://www.smolecule.com/products/s002972
https://www.smolecule.com/products/s002972
https://www.ushelf.com/tirabrutinib-ono-4059-gs-4059-cas-1351636-18-4-btk-inhibitor/
https://www.ushelf.com/tirabrutinib-ono-4059-gs-4059-cas-1351636-18-4-btk-inhibitor/
https://www.ushelf.com/tirabrutinib-ono-4059-gs-4059-cas-1351636-18-4-btk-inhibitor/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh out a desired amount of Tirabrutinib powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.54 mg

of Tirabrutinib.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Tirabrutinib powder. For 4.54 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the Tirabrutinib is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if

precipitation is observed.[5]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6] Store the aliquots at -20°C for

long-term storage (months to years) or at 4°C for short-term storage (days to weeks).[1][3]

For optimal stability in solvent, storage at -80°C for up to a year is recommended.[6][7]

Preparation of Working Solutions for In Vitro Assays
This protocol outlines the dilution of the DMSO stock solution to prepare working

concentrations for cell-based assays.

Materials:

10 mM Tirabrutinib in DMSO stock solution

Appropriate cell culture medium

Sterile microcentrifuge tubes

Pipettes

Procedure:

Serial Dilutions: Prepare a series of dilutions from the 10 mM stock solution using cell culture

medium. It is recommended to perform a multi-step dilution to ensure accuracy, especially for

low nanomolar concentrations.
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Final Concentration: The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle

control in your experiments contains the same final concentration of DMSO.

Example Dilution: To prepare a 100 nM working solution in 10 mL of culture medium, add 1

µL of the 10 mM stock solution to the 10 mL of medium.

Preparation of an In Vivo Formulation
This protocol provides an example of how to prepare Tirabrutinib for oral administration in

animal models.

Materials:

Tirabrutinib

DMSO

PEG300

Tween-80

Sterile Saline

Sterile tubes

Vortex mixer

Procedure:

Initial Dissolution: Prepare a concentrated stock solution of Tirabrutinib in DMSO (e.g., 25

mg/mL).

Formulation: To prepare a final solution with a concentration of 2.5 mg/mL, follow these steps

sequentially:

Take 100 µL of the 25 mg/mL Tirabrutinib in DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.
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Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Administration: The resulting solution will have a Tirabrutinib concentration of 2.5 mg/mL in a

vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. This formulation is

suitable for oral gavage. The mixed solution should be used immediately for optimal results.

[6]

Mechanism of Action and Signaling Pathway
Tirabrutinib is an irreversible inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the

B-cell receptor (BCR) signaling pathway.[8] Upon antigen binding to the BCR, a signaling

cascade is initiated, leading to B-cell proliferation, differentiation, and survival. Tirabrutinib

covalently binds to a cysteine residue (Cys-481) in the active site of BTK, blocking its kinase

activity.[8] This inhibition prevents the phosphorylation of downstream targets, including

phospholipase Cγ2 (PLCγ2), thereby abrogating the signaling cascade that leads to the

activation of transcription factors like NF-κB and NFAT.[9][10]
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Caption: BTK Signaling Pathway Inhibition by Tirabrutinib.

Experimental Workflow for In Vitro Kinase Assay
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The following diagram illustrates a typical workflow for assessing the inhibitory activity of

Tirabrutinib on BTK in a cell-free kinase assay.
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Caption: Workflow for an In Vitro BTK Kinase Assay.

Safety Precautions
Tirabrutinib is a potent bioactive compound and should be handled with appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses. All handling

should be performed in a chemical fume hood. Consult the Safety Data Sheet (SDS) for

complete safety information. For research use only. Not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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